Cas no 184951-89-1 (Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide)

• Product Name: Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide
• CAS No: 184951-89-1
• MF: C₂₁H₂₃N₅O₅S
• MW: 457.502823114395
• MDL: MFCD01318727
• CID: 135266
• PubChem ID: 11798090
• Update Time: 2025-05-23

Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(6-nitro-1H-benzotriazol-1-yl)-1-[(phenylmethoxy)methyl]-2-thioxoethyl]-,1,1-dimethylethyl ester, (S)- (9CI)
• (BOC-L-2-AMINO-3-BENZYLOXYPROPANETHIOIC ACID-1-(6-NITRO)BENZOTRIAZOLIDE),
• Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide
• Carbamic acid,[2-(6-nitro-1H-benzotriazol-1-yl)-1-[(phenylmethoxy)methyl]-2-thioxoethyl]-,1,1-...
• tert-butyl N-[(2S)-1-(6-nitrobenzotriazol-1-yl)-3-phenylmethoxy-1-sulfanylidenepropan-2-yl]carbamate
• (S)-2-(Boc-amino)-3-benzyloxy-propanethioic O-acid
• (S)-2-(BOC-AMINO)-3-BENZYLOXY-PROPANETHIOIC O-ACID-1-(6-NITRO) BENZOTRIAZOLIDE
• (S)+2-(BOC-AMINO)-3-BENZYLOXY-PROPANETHIOIC O-ACID-1-(6-NITRO) BENZOTRIAZOLIDE
• (S)-[2-(6-Nitro-1H-benzotriazol-1-yl)-1-[(phenylmethoxy)methyl]-2-thioxoethyl]carbamic acid tert-butyl ester
• MFCD01318727
• DTXSID90472959
• Carbamic acid,[2-(6-nitro-1H-benzotriazol-1-yl)-1-[(phenylmethoxy)methyl]-2-thioxoethyl]-,1,1-dimethylethyl ester,(S)-(9ci)
• A18358
• tert-Butyl [(2S)-3-(benzyloxy)-1-(6-nitro-1H-benzotriazol-1-yl)-1-sulfanylidenepropan-2-yl]carbamate
• (S)-tert-Butyl (3-(benzyloxy)-1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-1-thioxopropan-2-yl)carbamate
• (S)-tert-Butyl(3-(benzyloxy)-1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-1-thioxopropan-2-yl)carbamate
• (S)-tert-butyl 3-(benzyloxy)-1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-1-thioxopropan-2-ylcarbamate
• (Boc-L-2-amino-3-benzyloxypropanethioic acid-1-(6-nitro)benzotriazolide)
• 184951-89-1

• MDL： MFCD01318727
• Inchi： 1S/C21H23N5O5S/c1-21(2,3)31-20(27)22-17(13-30-12-14-7-5-4-6-8-14)19(32)25-18-11-15(26(28)29)9-10-16(18)23-24-25/h4-11,17H,12-13H2,1-3H3,(H,22,27)/t17-/m0/s1
• InChI Key： ONLHTXYLWKDWEB-KRWDZBQOSA-N
• SMILES： S=C([C@H](COCC1C=CC=CC=1)NC(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 457.14200
• Monoisotopic Mass: 457.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.35
• PSA: 156.18000
• LogP: 4.53920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide

Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide: A Comprehensive Overview

Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide (CAS No. 184951-89-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The name itself is a testament to its intricate composition, with "Boc" referring to the tert-butoxycarbonyl group, "Thionoser" indicating the presence of a thiosemicarbazide moiety, and "benzotriazolide" denoting the benzotriazole ring system. The "(6-nitro)" suffix highlights the presence of a nitro group at the sixth position of the benzene ring within the benzotriazole structure.

The benzotriazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its versatile properties. It serves as a building block in various chemical reactions and is often employed in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The introduction of the nitro group at the sixth position further enhances the compound's reactivity and selectivity, making it a valuable intermediate in organic synthesis.

Recent studies have explored the photophysical properties of Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide, revealing its potential as a photosensitizer in photodynamic therapy (PDT). The nitro group plays a critical role in modulating the compound's absorption spectrum, enabling it to effectively absorb light in the visible region. This property makes it an attractive candidate for applications in cancer treatment, where PDT is increasingly being utilized due to its ability to target malignant cells with high precision.

In addition to its photodynamic applications, Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide has also been investigated for its antimicrobial activity. Research indicates that the compound exhibits potent inhibitory effects against various pathogenic bacteria and fungi, suggesting its potential as an antimicrobial agent. The combination of the benzotriazole ring and the nitro group appears to synergistically enhance the compound's ability to disrupt microbial cell membranes and inhibit enzyme activity.

The synthesis of Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide involves a multi-step process that typically begins with the preparation of the benzotriazole derivative. This is followed by functionalization with the thiosemicarbazide group and subsequent introduction of the nitro substituent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most promising areas of research involving Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide is its application in drug delivery systems. The compound's unique chemical structure allows for easy modification, enabling it to serve as a carrier for therapeutic agents. Its biocompatibility and ability to encapsulate drugs while maintaining stability make it an ideal candidate for targeted drug delivery.

Furthermore, Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide has shown potential in sensor technology, particularly in the development of chemical sensors for detecting harmful gases such as nitrogen dioxide (NO₂). The nitro group's sensitivity to environmental changes enables the compound to act as a reliable indicator of gas concentration levels.

In conclusion, Boc-Thionoser(Bzl)-1-(6-nitro)benzotriazolide (CAS No. 184951-89-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.